Cas no 1060328-13-3 (2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide
• CAS No: 1060328-13-3
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6022312
• PubChem ID: 25861272
• Update Time: 2025-10-23

2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide
• 2-(4-methoxyphenyl)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]acetamide
• Z408888702
• AKOS024497634
• 1060328-13-3
• VU0635187-1
• 2-(4-methoxyphenyl)-N-(4-(2-morpholino-2-oxoethyl)phenyl)acetamide
• F5097-0123

• Inchi： 1S/C21H24N2O4/c1-26-19-8-4-16(5-9-19)14-20(24)22-18-6-2-17(3-7-18)15-21(25)23-10-12-27-13-11-23/h2-9H,10-15H2,1H3,(H,22,24)
• InChI Key： JFRBZFPKTDGREK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(N2CCOCC2)=O)C=C1)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide

Introduction to 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide (CAS No. 1060328-13-3) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide (CAS No. 1060328-13-3) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a combination of aromatic rings, morpholine moieties, and amide functionalities, make it a compelling candidate for further exploration in drug discovery and molecular interactions.

At the heart of this compound's structure lies its dual aromatic system, consisting of a 4-methoxyphenyl group and a phenyl ring substituted at the 4-position with a complex amide moiety. The presence of the morpholin-4-yl group introduces a nitrogen-rich heterocycle, which is well-documented for its ability to enhance binding affinity and selectivity in protein interactions. This structural motif has been extensively studied in the development of kinase inhibitors, particularly in targeting pathways such as EGFR (epidermal growth factor receptor) and other tyrosine kinases, which are critical in cancer therapeutics.

The amide linkage in the compound's structure further contributes to its versatility, allowing for potential modifications that could fine-tune its pharmacokinetic properties. The acetamide component at the N-terminal position is particularly noteworthy, as it serves as a common pharmacophore in medicinal chemistry due to its ability to form hydrogen bonds with biological targets. This feature is essential for achieving high binding affinity and specificity, which are paramount in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with unprecedented accuracy. The integration of machine learning algorithms has allowed for the rapid screening of virtual libraries, identifying candidates like 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide that exhibit promising interactions with biological targets. These computational approaches have been particularly valuable in uncovering novel drug candidates that might have been overlooked through traditional experimental screening methods.

In parallel, experimental investigations have provided insights into the biological activity of this compound. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The morpholine ring, known for its ability to modulate enzyme activity by stabilizing transition states, plays a crucial role in this context. Additionally, the methoxy group at the para position of the aromatic ring may contribute to solubility and metabolic stability, factors that are critical for drug-like properties.

The compound's potential extends beyond enzyme inhibition; it may also interact with nucleic acid structures or other cellular components through non-covalent interactions. The aromatic system provides an ideal platform for π-stacking interactions, which are frequently observed in protein-ligand binding events. Such interactions are essential for maintaining structural integrity and ensuring proper function within biological systems.

One of the most exciting aspects of this molecule is its synthetic accessibility. The presence of well-established functional groups allows for facile modifications through standard organic chemistry techniques. This flexibility enables medicinal chemists to explore various derivatives rapidly, optimizing properties such as potency, selectivity, and pharmacokinetic profiles. The ability to generate libraries of analogs efficiently is a cornerstone of modern drug discovery pipelines.

The integration of high-throughput screening (HTS) technologies has further accelerated the evaluation process for compounds like 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide. By leveraging automated platforms capable of testing thousands of compounds against biological targets within days, researchers can identify lead structures more efficiently than ever before. This approach has been instrumental in validating the biological relevance of novel molecules and guiding subsequent optimization efforts.

Future directions for research on this compound may include exploring its potential as an intermediate in multi-target drug design. The combination of kinase inhibition and anti-inflammatory activity suggests that it could be repurposed or further developed into a dual-action therapeutic agent. Such strategies are increasingly favored in modern medicine due to their ability to address multiple disease mechanisms simultaneously.

Moreover, advances in biophysical techniques have opened new avenues for studying molecular interactions at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into how compounds like 2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide bind to their targets. These high-resolution structures not only validate computational predictions but also offer valuable information for designing next-generation analogs with improved properties.

The growing interest in personalized medicine has also influenced the development strategies for such compounds. By correlating genetic markers with response profiles, researchers can identify subpopulations that may benefit most from treatments involving molecules like this one. This approach aligns with broader trends in precision healthcare, where individualized treatment plans are tailored based on genetic or molecular profiles rather than one-size-fits-all solutions.

In conclusion,2-(4-methoxyphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide (CAS No. 1060328-13-3) stands out as a promising entity with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting critical disease pathways while leveraging advances in computational biology and synthetic chemistry to accelerate discovery efforts.